![molecular formula C21H24N2O3S B7705635 N-butyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzenesulfonamide](/img/structure/B7705635.png)
N-butyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzenesulfonamide
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Description
Synthesis Analysis
The synthesis of compounds similar to “N-butyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzenesulfonamide” often involves the reaction of anilines using malonic acid equivalents . Other more specialized methods include the reaction of anthranilic acid derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is based on a quinoline moiety, which is a bicyclic compound that consists of a benzene ring fused with a pyridine ring . The hydroxyl group is attached to the quinoline moiety .Chemical Reactions Analysis
The chemical reactions involving compounds similar to “this compound” often involve the synthesis of related four-membered to seven-membered heterocycles . These reactions are often facilitated by transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions .Future Directions
Compounds containing the 8-hydroxyquinoline moiety, such as “N-butyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzenesulfonamide”, have huge therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds . They could act as leads for the development of drugs against numerous diseases including cancer .
Properties
IUPAC Name |
N-butyl-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3S/c1-3-4-13-23(27(25,26)19-11-6-5-7-12-19)15-18-14-17-10-8-9-16(2)20(17)22-21(18)24/h5-12,14H,3-4,13,15H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGBJQUKDICAKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC1=CC2=CC=CC(=C2NC1=O)C)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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